![molecular formula C17H22N4O2 B7345952 1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea](/img/structure/B7345952.png)
1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea, also known as ICI 182,780, is a synthetic nonsteroidal compound that acts as a potent estrogen receptor antagonist. It was first developed by AstraZeneca in the 1990s and has since become an important tool in scientific research for studying estrogen receptor signaling pathways.
Mechanism of Action
1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea 182,780 works by binding to estrogen receptors and preventing them from activating downstream signaling pathways. It has a high affinity for both estrogen receptor alpha and beta, and is able to effectively block the actions of endogenous estrogens such as estradiol. This makes it a valuable tool for studying the specific roles of estrogen receptors in various physiological processes.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound 182,780 depend on the specific context in which it is used. In breast cancer research, for example, it has been shown to block the growth-promoting effects of estrogen on breast cancer cells. In bone metabolism research, it has been shown to prevent the loss of bone density that can occur with estrogen deficiency. In reproductive function research, it has been shown to disrupt the normal menstrual cycle and prevent ovulation.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea 182,780 in lab experiments is its high potency and specificity for estrogen receptors. This allows researchers to selectively block estrogen receptor signaling without affecting other signaling pathways. However, one limitation is that it can only be used in vitro or in animal models, as it is not approved for human use.
Future Directions
There are many potential future directions for research involving 1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea 182,780. One area of interest is the development of new estrogen receptor antagonists with improved pharmacokinetic properties and fewer side effects. Another area of interest is the use of this compound 182,780 in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the complex interactions between estrogen receptors and other signaling pathways in various physiological processes.
Synthesis Methods
The synthesis of 1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea 182,780 involves several steps, including the reaction of 2-(2-methoxyphenyl)-1-cyclopenten-1-ol with 1,2-dibromoethane to form the cyclopentyl bromide intermediate. This intermediate is then reacted with imidazole to form the imidazolyl cyclopentyl intermediate, which is subsequently reacted with 3-(2-methoxy-6-methylphenyl)isocyanate to form the final product.
Scientific Research Applications
1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea 182,780 is widely used in scientific research as an estrogen receptor antagonist. It has been used to study the role of estrogen receptors in breast cancer, endometrial cancer, and other estrogen-dependent diseases. It has also been used to investigate the effects of estrogen receptor signaling on bone metabolism, cardiovascular health, and reproductive function.
properties
IUPAC Name |
1-[(1R,2S)-2-imidazol-1-ylcyclopentyl]-3-(2-methoxy-6-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c1-12-5-3-8-15(23-2)16(12)20-17(22)19-13-6-4-7-14(13)21-10-9-18-11-21/h3,5,8-11,13-14H,4,6-7H2,1-2H3,(H2,19,20,22)/t13-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIAINJCAPNDUKN-KGLIPLIRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OC)NC(=O)NC2CCCC2N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)OC)NC(=O)N[C@@H]2CCC[C@@H]2N3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.